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Compound of Interest

2,5-Dichloro-3-
Compound Name: ) o
(difluoromethyl)pyridine

Cat. No.: B1324320

Disclaimer: A specific Safety Data Sheet (SDS) for 2,5-Dichloro-3-(difluoromethyl)pyridine
(CAS No. 71701-93-4) was not available in the conducted searches. The following information
is based on the closely related compound, 2,3-Dichloro-5-(trifluoromethyl)pyridine, and should
be used for informational purposes only. Researchers, scientists, and drug development
professionals must obtain and follow the specific SDS provided by the manufacturer for 2,5-
Dichloro-3-(difluoromethyl)pyridine to ensure safe handling and disposal.

Immediate Safety and Handling Precautions

Before handling 2,5-Dichloro-3-(difluoromethyl)pyridine, ensure you are in a well-ventilated
area and wearing appropriate personal protective equipment (PPE).[1][2] This includes, but is
not limited to, chemical-resistant gloves, safety goggles or a face shield, and a lab coat.[1]
Avoid breathing in fumes, mist, or gas.[1][2] Keep the compound away from heat, sparks, open
flames, and hot surfaces.[2][3]

Quantitative Data for 2,3-Dichloro-5-
(trifluoromethyl)pyridine

The following table summarizes key quantitative data for the analogous compound, 2,3-
Dichloro-5-(trifluoromethyl)pyridine. This data is for reference only.
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Property Value Source
Molecular Formula C6H2CI2F3N [4]
Molecular Weight 216.00 g/mol [4]
Boiling Point 176 °C @ 760.00mmHg [4]
Flash Point 79 °C (closed cup)

Solubility in Water 380 mg/l @ 24 °C [5]

Spill & Emergency Procedures

In the event of a spill or accidental release, the following steps should be taken:

o Evacuate and Ventilate: Immediately evacuate personnel from the affected area and ensure
adequate ventilation.[1]

» Control Ignition Sources: Remove all sources of ignition from the spill area.[1][2]
» Containment: Prevent the spill from entering drains, waterways, or soil.[1][6]

o Absorb Spill: Use an inert absorbent material, such as sand, earth, or vermiculite, to soak up
the spill.[3]

o Collect Waste: Carefully collect the absorbed material and place it into a suitable, labeled
container for disposal.[3][6]

o Decontaminate: Clean the spill area thoroughly.

o Personal Protection: Wear appropriate PPE, including respiratory protection, during the
entire cleanup process.[1]

Disposal Plan

Chemical waste generators are responsible for determining if a substance is classified as
hazardous waste and must adhere to all federal, state, and local regulations.[1][6]
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Step-by-Step Disposal Protocol:

o Waste Classification: Determine if the waste is hazardous according to US EPA guidelines
(40 CFR 261.3) and any applicable state or local regulations.[6]

o Containerization: Place all waste materials, including contaminated absorbent and
disposable PPE, into a suitable, sealed, and clearly labeled disposal container.[6]

o Licensed Disposal Company: Arrange for the disposal of the waste through a licensed and
approved waste disposal company.[5]

e Incineration: This combustible material may be suitable for disposal in a chemical incinerator
equipped with an afterburner and scrubber.[5]

o Environmental Protection: Do not allow the product to be released into the environment.
Avoid flushing down the drain or into the sanitary sewer system.[1][2]

Visualized Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of halogenated
pyridine compounds, based on the available safety information.
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Caption: Logical workflow for the safe disposal of chemical waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Proper Disposal Procedures for 2,5-Dichloro-3-
(difluoromethyl)pyridine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1324320#2-5-dichloro-3-difluoromethyl-pyridine-
proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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